Cas no 1638178-88-7 (ONC207)

• Product Name: ONC207
• CAS No: 1638178-88-7
• MF: C₁₇H₂₀N₄O
• MW: 296.366903305054
• CID: 6638713
• PubChem ID: 139035577
• Update Time: 2024-01-15

ONC207 Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrido[3,4-e]pyrimidin-5(1H)-one, 2,4,6,7,8,9-hexahydro-4-[(2-methylphenyl)methyl]-
• ONC 207
• NSC-784930
• NSC784930
• 4-(2-Methylbenzyl)-1,2,6,7,8,9-hexahydroimidazo[1,2-a]pyrido[3,4-e]pyrimidin-5(4H)-one
• 1638178-88-7
• ONC207

• Inchi： 1S/C17H20N4O/c1-12-4-2-3-5-13(12)11-21-16(22)14-10-18-7-6-15(14)20-9-8-19-17(20)21/h2-5,18H,6-11H2,1H3
• InChI Key： JULAYEMOMUFUGJ-UHFFFAOYSA-N
• SMILES： C12=NCCN1C1CCNCC=1C(=O)N2CC1=CC=CC=C1C

Computed Properties

• Exact Mass: 296.16371127g/mol
• Monoisotopic Mass: 296.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 485.9±55.0 °C(Predicted)
• pka: 8.34±0.20(Predicted)